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Compound of Interest

Compound Name:
2-Chloro-3-[(2-

fluorobenzyl)oxy]pyridine

CAS No.: 1105190-67-7

Cat. No.: B1417739 Get Quote

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine (CAS No. 1105190-67-7) is a halogenated pyridine

derivative that has emerged as a valuable intermediate in the synthesis of complex organic

molecules.[1] Its unique structural arrangement, featuring a chlorinated pyridine core, an ether

linkage, and a fluorinated benzyl group, makes it a versatile scaffold for constructing novel

compounds with potential therapeutic applications. The strategic placement of halogen atoms

—chlorine on the pyridine ring and fluorine on the benzyl moiety—offers medicinal chemists

multiple avenues for synthetic modification and for modulating the pharmacokinetic and

pharmacodynamic properties of target molecules.

Pyridine derivatives are foundational scaffolds in drug discovery, present in a wide array of

approved pharmaceuticals.[2][3] The inclusion of chlorine and fluorine atoms is a well-

established strategy to enhance the metabolic stability, binding affinity, and bioavailability of

drug candidates.[4][5] This guide provides an in-depth analysis of the commercial supplier

landscape for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, outlines a rigorous framework for its

analytical validation, and explores its applications in the field of drug development.

Commercial Supplier Landscape and Initial
Assessment
The procurement of high-purity chemical intermediates is a critical first step in any research

and development campaign. The quality of the starting material directly impacts the success of
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subsequent synthetic steps, influencing yield, impurity profiles, and the ultimate viability of a

lead compound. For 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, specialized manufacturers are

the primary source.

One of the key commercial suppliers identified is MolCore, which specializes in manufacturing

Active Pharmaceutical Ingredient (API) intermediates for the global pharmaceutical industry.[1]

When sourcing this compound, it is imperative to engage with suppliers who can provide

comprehensive documentation and evidence of stringent quality control.

Table 1: Representative Supplier Specifications for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine

Parameter Specification Source

Chemical Name
2-Chloro-3-[(2-

fluorobenzyl)oxy]pyridine
[1]

CAS Number 1105190-67-7 [1]

Molecular Formula C₁₂H₉ClFNO [1]

Molecular Weight 237.66 g/mol [1]

Purity (Typical) ≥ 98% [1]

A Framework for Supplier and Material Qualification
Trust in a supplier is built upon a foundation of consistent quality, which must be independently

verified. For a critical intermediate like 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, establishing

a robust internal quality control (QC) workflow is not merely a recommendation; it is essential

for ensuring the reproducibility and integrity of research findings.

The Causality of Rigorous QC
Every synthetic reaction is a cascade of chemical events. The introduction of an impure starting

material can lead to unforeseen side reactions, the generation of difficult-to-remove impurities,

and a significant investment of time and resources in troubleshooting and purification. By

implementing the self-validating system described below, a research organization can mitigate

these risks and ensure that the chemical building block meets the stringent requirements for

drug discovery programs.
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Phase 1: Documentation & Initial Inspection

Phase 2: Analytical Validation

Phase 3: Decision & Release
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(HPLC-UV/MS)
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(Headspace GC-MS)

Compare Data to CoA
& Internal Specs

Material Accepted
(Release to Inventory)

Pass

Material Rejected
(Contact Supplier)

Fail

Click to download full resolution via product page

Caption: Quality Control Workflow for Incoming Chemical Intermediates.
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Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) for Purity Assessment
This protocol describes a standard method for determining the purity of 2-Chloro-3-[(2-
fluorobenzyl)oxy]pyridine and identifying any potential impurities.

Objective: To quantify the purity of the target compound and create an impurity profile.

Materials:

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (optional, for mobile phase modification)

Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Methodology:

Standard Preparation:

Accurately weigh approximately 10 mg of the reference standard or a previously validated

batch of 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine.

Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL in

a 100 mL volumetric flask.

Sample Preparation:
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Prepare the sample from the new batch using the same procedure as the standard to a

final concentration of 0.1 mg/mL.

Chromatographic Conditions:

Column: C18 reverse-phase (4.6 x 150 mm, 5 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: Start at 60% A / 40% B, ramp to 5% A / 95% B over 15 minutes, hold for 5

minutes, then return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 35 °C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Analysis and Data Interpretation:

Inject the standard and sample solutions.

The purity is calculated based on the area percent of the main peak in the sample

chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Compare the retention time of the main peak in the sample to that of the standard to

confirm identity.

Any additional peaks are considered impurities and should be reported.

Applications in Drug Discovery and Development
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The structure of 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine is a confluence of functionalities

prized in medicinal chemistry. Its application lies in its use as a versatile starting material for

building more complex molecules intended for biological screening.

The Pyridine Ring: As a bioisostere of a phenyl ring, the pyridine nitrogen can act as a

hydrogen bond acceptor, improving solubility and allowing for specific interactions with

biological targets.[2]

The Chloro Substituent: The chlorine atom at the 2-position is an excellent handle for cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig amination). This allows for the

straightforward introduction of a wide variety of functional groups, enabling the rapid

synthesis of a library of analogues for structure-activity relationship (SAR) studies.

The Fluorobenzyl Group: The fluorine atom enhances metabolic stability by strengthening

the C-H bonds on the aromatic ring, making them less susceptible to oxidative metabolism

by cytochrome P450 enzymes. It can also modulate the pKa of nearby functionalities and

engage in favorable electrostatic interactions with protein targets.[5]
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Core Scaffold

Synthetic Diversification via Cross-Coupling

Outcome

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine

Suzuki Coupling
(Introduce Aryl/Heteroaryl Groups)

Buchwald-Hartwig Amination
(Introduce Amine Groups)

Sonogashira Coupling
(Introduce Alkynes)

Library of Diverse Analogues

Structure-Activity Relationship (SAR) Studies

Identification of Lead Compounds
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Caption: Synthetic Utility in Structure-Activity Relationship (SAR) Studies.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine is

best obtained directly from the supplier, general precautions for related halogenated pyridines

should be followed. These compounds are typically classified as irritants and may be harmful if

swallowed, inhaled, or absorbed through the skin.[6][7][8]

Handling: Always handle this compound within a certified chemical fume hood. Wear

appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with

side shields, and nitrile gloves.[9]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to

contain the spill, and collect it in a sealed container for disposal as hazardous waste. Do not

use combustible materials to clean up.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for hazardous chemical waste.

Conclusion
2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine represents a strategically designed chemical

building block for modern drug discovery. Its commercial availability from specialized suppliers

provides researchers with access to a key intermediate, but this access must be paired with

rigorous, in-house analytical validation to ensure the quality and reproducibility of experimental

results. The compound's inherent functionalities—a reactive chloro-handle for diversification

and a stabilizing fluorobenzyl group—make it an ideal scaffold for generating compound

libraries to probe complex biological systems and identify novel therapeutic lead candidates. By

adhering to strict quality control and safe handling practices, research organizations can

effectively leverage this potent intermediate to accelerate their drug development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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